molecular formula C12H11NO2 B8665191 Methyl 3-phenyl-1H-pyrrole-2-carboxylate

Methyl 3-phenyl-1H-pyrrole-2-carboxylate

Cat. No.: B8665191
M. Wt: 201.22 g/mol
InChI Key: ASPLPDHRMDKHEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-phenyl-1H-pyrrole-2-carboxylate is a useful research compound. Its molecular formula is C12H11NO2 and its molecular weight is 201.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H11NO2

Molecular Weight

201.22 g/mol

IUPAC Name

methyl 3-phenyl-1H-pyrrole-2-carboxylate

InChI

InChI=1S/C12H11NO2/c1-15-12(14)11-10(7-8-13-11)9-5-3-2-4-6-9/h2-8,13H,1H3

InChI Key

ASPLPDHRMDKHEQ-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C(C=CN1)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-tert-Butyl 2-methyl 3-phenyl-1H-pyrrole-1,2-dicarboxylate (18.0 g, 59.7 mmol) was dissolved in CH2Cl2 (20 mL) and cooled to 0° C. TFA (23.0 mL, 0.299 mmol) was added to the reaction mixture and the solution stirred at room temperature for 14 h. The reaction mixture was concentrated under reduced pressure to remove excess of TFA. To the resulting residue was added 10% sodium bicarbonate solution (50 mL) and the aqueous portion extracted with CH2Cl2. The organic layer was separated, dried over sodium sulfate, filtered and concentrated under reduced pressure. The residue was purified by column chromatography using CombiFlash (REDISEP®, silica gel, 40 g, 30% EtOAc/hexanes) to obtain methyl 3-phenyl-1H-pyrrole-2-carboxylate (7.50 g, 62.4%). 1H NMR (400 MHz, DMSO-d6) δ ppm 3.69 (s, 3H), 6.29 (t, J=2.8 Hz, 1H), 7.02 (d, J=2.8 Hz, 1H), 7.03 (m, 5H), 12.0 (s, 1H).
Name
1-tert-Butyl 2-methyl 3-phenyl-1H-pyrrole-1,2-dicarboxylate
Quantity
18 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
23 mL
Type
reactant
Reaction Step Two

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